Cas no 52867-35-3 (1-methyl-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 1-methyl-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 52867-35-3
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• MDL: MFCD26743528
• CID: 1036460
• PubChem ID: 11423563
• Update Time: 2025-06-06

1-methyl-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydro-1-methyl-3H-Pyrazol-3-one
• 1-Methyl-1H-pyrazol-3(2H)-one
• 3-Hydroxy-1-methyl-1H-pyrazole
• 1-methyl-1,2-dihydro-pyrazol-3-one
• 1-methyl-3-hydroxy-1H-pyrazole
• 1-Methyl-3-hydroxypyrazol
• 3H-Pyrazol-3-one, 1,2-dihydro-1-methyl-
• 3-Hydroxy-1-methylpyrazol
• 3-hydroxy-1-methylpyrazole
• AGN-PC-008TJI
• AK128505
• AK-67583
• KB-219185
• SureCN1357553
• SureCN208629
• 1-Methyl-1,2-dihydro-3H-pyrazol-3-one
• 1-Methyl-3-pyrazolone
• 1-Methyl-1H-pyrazol-3-ol
• N-methylpyrazolone
• 1-methylpyrazolone
• hydroxy-1-methyl-pyrazole
• WIISOYLZJJYTHT-UHFFFAOYSA-N
• 1-Methyl-1H-Pyrazole-3(2)-one
• BBL102212
• STL556011
• EBD2214029
• 1-methyl-2,3-dihydro-1H-pyrazol-3-one
• CS-W004808
• EN300-123230
• AKOS016000964
• 3-Hydroxy-1-methyl-1H-pyrazole, 96%
• SB37520
• 2-methyl-1H-pyrazol-5-one
• DTXSID90465321
• SY047877
• DB-102885
• Z1343577415
• 1-Methylpyrazol-3(2H)-one
• AMY281
• 1-methyl-2H-pyrazol-3-one
• MFCD21604051
• AS-59758
• A870883
• MFCD26743528
• AKOS017343765
• 52867-35-3
• F30645

• MDL： MFCD26743528
• Inchi： 1S/C4H6N2O/c1-6-3-2-4(7)5-6/h2-3H,1H3,(H,5,7)
• InChI Key： WIISOYLZJJYTHT-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C)N1

Computed Properties

• Exact Mass: 98.048012819 g/mol
• Monoisotopic Mass: 98.048012819 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 98.10
• XLogP3: -0.1
• Topological Polar Surface Area: 32.299

Experimental Properties

• Melting Point: 124-128 °C

1-methyl-2,3-dihydro-1H-pyrazol-3-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones